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Compound of Interest

Compound Name: Pentacontane

Cat. No.: B1662028 Get Quote

For researchers, scientists, and drug development professionals, the purity of chemical

reagents is paramount. This guide provides a comprehensive comparison of commercially

available pentacontane, a 50-carbon long-chain alkane, and outlines detailed experimental

protocols for its purity assessment. By offering objective data and clear methodologies, this

document aims to empower researchers to make informed decisions when selecting this critical

raw material.

Pentacontane (C₅₀H₁₀₂), a linear saturated hydrocarbon, finds applications in various research

and development sectors, including its use as a high-temperature lubricant, a component in

phase-change materials for thermal energy storage, and as an analytical standard. The

performance of pentacontane in these applications is intrinsically linked to its purity. Common

impurities, such as shorter and longer chain n-alkanes, branched isomers, and residual

solvents from synthesis, can significantly alter its physicochemical properties.

Commercial Pentacontane: A Purity Overview
A survey of commercially available pentacontane from various suppliers reveals that the most

common analytical technique for purity assessment is Gas Chromatography (GC). The stated

purity levels typically exceed 98.0%. Below is a summary of offerings from several prominent

chemical suppliers.
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Supplier Product Number
Stated Purity (by
GC)

Physical Form

Sigma-Aldrich 76491 ≥98.0% Flakes

TCI Chemicals P0964 >98.0% Powder/Crystal

ChemicalBook CB2185097 97+% Flakes

CymitQuímica 3B-P0964 >98.0% Powder/Crystal

Experimental Protocols for Purity Assessment
To independently verify the purity of commercial pentacontane, researchers can employ

several analytical techniques. Gas Chromatography coupled with Mass Spectrometry (GC-MS)

is the gold standard for identifying and quantifying volatile and semi-volatile organic

compounds, including long-chain alkanes and their potential impurities. Nuclear Magnetic

Resonance (NMR) spectroscopy can also provide valuable information about the structural

integrity of the n-alkane chain and the presence of branched isomers.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol is designed for the separation and identification of pentacontane and potential

hydrocarbon impurities.

1. Sample Preparation:

Accurately weigh approximately 10 mg of the pentacontane sample.

Dissolve the sample in 10 mL of a high-purity, volatile solvent such as hexane or toluene.

Gentle warming and sonication may be required to ensure complete dissolution.

If particulate matter is present, filter the solution through a 0.45 µm PTFE syringe filter.

Transfer the solution to a 2 mL GC vial.

2. GC-MS Instrumentation and Parameters:
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Parameter Specification

Gas Chromatograph Agilent 8890 GC System (or equivalent)

Mass Spectrometer Agilent 5977B MSD (or equivalent)

GC Column

A non-polar, high-temperature column, such as

a Zebron ZB-5HT Inferno (30 m x 0.25 mm ID,

0.25 µm film thickness) or equivalent, is

recommended for resolving high molecular

weight compounds.[1]

Injector Split/Splitless Inlet

Injector Temperature 350 °C

Injection Volume 1 µL

Split Ratio 50:1

Carrier Gas Helium at a constant flow rate of 1.2 mL/min

Oven Temperature Program

Initial temperature of 150 °C, hold for 1 minute.

Ramp at 15 °C/min to 380 °C. Hold at 380 °C for

10 minutes. A temperature program is crucial for

eluting high-boiling point compounds like

pentacontane.[2][3][4]

MS Transfer Line Temp. 350 °C

MS Ion Source Temp. 230 °C

MS Quadrupole Temp. 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40 - 800 amu

3. Data Analysis:

The purity of pentacontane is determined by calculating the peak area percentage of the

main pentacontane peak relative to the total area of all peaks in the chromatogram.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.phenomenex.com/techniques/gc-high-temperature
https://www.chromatographyonline.com/view/gc-temperature-programming-10-things-you-absolutely-need-know
https://www.chromatographyonline.com/view/secrets-successful-temperature-programming
https://www.elementlabsolutions.com/uk/chromatography-blog/post/gc-temperature-program-development
https://www.benchchem.com/product/b1662028?utm_src=pdf-body
https://www.benchchem.com/product/b1662028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identification of impurity peaks can be achieved by comparing their mass spectra with a

reference library (e.g., NIST). Common impurities to look for include alkanes with 49 or 51

carbon atoms (C₄₉H₁₀₀ and C₅₁H₁₀₄) and branched C₅₀ isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is particularly useful for assessing the linearity of the alkane chain.

1. Sample Preparation:

Dissolve 20-30 mg of the pentacontane sample in a suitable deuterated solvent, such as

deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆). Due to the low solubility of

long-chain alkanes, gentle heating may be necessary.

2. NMR Spectrometer and Parameters:

Instrument: Bruker Avance III 500 MHz spectrometer (or equivalent).

Nucleus: ¹³C

Solvent: CDCl₃

Temperature: 298 K

Pulse Program: Standard ¹³C{¹H} pulse-acquire sequence.

Number of Scans: A sufficient number of scans should be acquired to achieve a good signal-

to-noise ratio, which may be in the range of 1024 to 4096 scans due to the low natural

abundance of ¹³C and long relaxation times.

3. Data Analysis:

In the ¹³C NMR spectrum of pure n-pentacontane, a distinct set of signals corresponding to

the different carbon environments in the linear chain is expected.

The presence of additional signals, particularly in the aliphatic region, can indicate the

presence of branched isomers. The chemical shifts of these impurity peaks can be compared

with literature values for branched alkanes.[5][6]
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Workflow for Assessing Pentacontane Purity
Workflow for Assessing the Purity of Commercial Pentacontane
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Caption: A flowchart illustrating the key steps in the analytical workflow for determining the

purity of a commercial pentacontane sample.

Comparison with Alternative Long-Chain Alkanes
For certain applications, other long-chain alkanes may be considered as alternatives to

pentacontane. The choice often depends on the desired physical properties, such as melting

point, viscosity at elevated temperatures, and latent heat of fusion.
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High-Temperature Lubricants
In high-temperature applications, the viscosity and thermal stability of the lubricant are critical.

Longer-chain alkanes generally exhibit higher viscosity and boiling points.

Alkane
Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Kinematic
Viscosity at
100°C (cSt)

Tetracosane C₂₄H₅₀ 338.66 50-52 391 ~3.8

Triacontane C₃₀H₆₂ 422.82 65-67 450 ~6.0

Pentacontane C₅₀H₁₀₂ 703.34 91-95 >600

Significantly

higher than

C₃₀

Note: Viscosity data for pentacontane at 100°C is not readily available but is expected to be

substantially higher than that of triacontane due to the significant increase in chain length and

intermolecular forces.[7][8][9]

Phase-Change Materials (PCMs)
For thermal energy storage, a high latent heat of fusion is desirable. Paraffin waxes, which are

mixtures of long-chain alkanes, are commonly used as PCMs.

Alkane Melting Point (°C)
Latent Heat of Fusion
(kJ/kg)

Docosane 44-46 ~249

Octacosane 61-63 ~254

Pentacontane 91-95 ~260-270 (estimated)

Note: The latent heat of fusion generally increases with the chain length of the n-alkane.
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Logical Flow of Pentacontane Purity Verification
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Caption: This diagram outlines the logical progression from receiving a supplier's purity

specification to the final verification of pentacontane purity through experimental analysis.

By following the detailed protocols and considering the comparative data presented in this

guide, researchers can confidently assess the purity of their commercial pentacontane,

ensuring the reliability and reproducibility of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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